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Compound of Interest

Compound Name: Tetrakis(4-bromophenyl)methane

Cat. No.: B171993 Get Quote

In-Depth Technical Guide: Tetrakis(4-
bromophenyl)methane
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Tetrakis(4-bromophenyl)methane, a compound

relevant in the fields of advanced materials and polymer science.

Core Chemical Properties
Tetrakis(4-bromophenyl)methane is a chemical compound with a unique structure featuring

four bromophenyl groups attached to a central methane carbon.[1] This structure makes it a

valuable intermediate in the synthesis of high-performance polymers and novel electroactive

materials.[1]

Below is a summary of its key molecular data:
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Property Value

Molecular Formula C25H16Br4[2][3][4]

Molecular Weight Approximately 636.0 g/mol [2][3][4][5]

CAS Number 105309-59-9

Appearance
White to light yellow or light orange

powder/crystal[4]

Applications in Research and Development
The distinct structure of Tetrakis(4-bromophenyl)methane lends itself to complex

polymerization reactions.[1] It is particularly noted for its role in the creation of:

Porous Aromatic Frameworks (PAFs)[1]

Copolymerized Porous Organic Frameworks (C-POFs)[1]

These materials are valued for their high surface areas, excellent stability, and significant

adsorption properties, making them suitable for applications in gas storage, separation

technologies, and catalysis.[1] Additionally, its high thermal stability is a key advantage for

materials used in extreme temperature environments, such as in the aerospace, automotive,

and electronics industries.[1] Research has also explored the modification of Tetrakis(4-
bromophenyl)methane for the development of electroactive materials for use in organic

electronics.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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